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Compound of Interest

Compound Name: BMS-582949

Cat. No.: B040921 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to dissolving BMS-582949 in Dimethyl Sulfoxide

(DMSO). Below you will find troubleshooting guides and frequently asked questions to ensure

successful preparation of your experimental solutions.

Frequently Asked Questions (FAQs)
Q1: What is BMS-582949 and what is its primary solvent?

A1: BMS-582949 is a potent and selective p38 mitogen-activated protein kinase (p38 MAPK)

inhibitor. The recommended and most common solvent for dissolving BMS-582949 for in vitro

studies is Dimethyl Sulfoxide (DMSO).

Q2: I'm having difficulty dissolving BMS-582949 in DMSO. What are the common reasons for

this?

A2: Issues with dissolving BMS-582949 in DMSO can arise from a few key factors:

DMSO Quality: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the

air. Water contamination in DMSO can significantly lower the solubility of BMS-582949.[1]

Compound Characteristics: The inherent physicochemical properties of the compound may

require specific conditions to fully dissolve.

Insufficient Agitation: The compound may not be adequately mixed into the solvent.
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Temperature: Dissolution may be aided by a slight and careful increase in temperature.

Q3: My BMS-582949/DMSO stock solution was clear, but now I see precipitates. What

happened?

A3: Precipitation after initial dissolution can be caused by:

Temperature Fluctuations: Storing the solution at a lower temperature than the temperature

at which it was prepared can cause the compound to fall out of solution.

Moisture Absorption: If the container is not sealed properly, the DMSO can absorb water over

time, reducing solubility.

Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution can impact its

stability and lead to precipitation. It is recommended to aliquot the stock solution into smaller,

single-use volumes.[1]

Q4: How should I store my BMS-582949 powder and DMSO stock solutions?

A4: Proper storage is crucial for maintaining the integrity of the compound.

Powder: The solid form of BMS-582949 should be stored at -20°C for up to 3 years.[1]

DMSO Stock Solutions: For long-term storage, aliquot the stock solution and store it at -80°C

for up to 1 year, or at -20°C for up to 1 month.[1] Always seal the vials tightly to prevent

moisture absorption.

Solubility Data
The solubility of BMS-582949 in DMSO can vary slightly between suppliers. The following table

summarizes the reported solubility data.
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Supplier Solubility (Concentration) Notes

Selleck Chemicals 81 mg/mL (199.27 mM)

Recommends using fresh

DMSO as moisture can reduce

solubility.[1]

Cayman Chemical 15 mg/mL

MedChemExpress 25 mg/mL (for HCl salt)
Recommends sonication and

using newly opened DMSO.[2]

Probechem 10 mM

Experimental Protocol: Preparing a BMS-582949
Stock Solution in DMSO
This protocol provides a step-by-step guide for reliably dissolving BMS-582949 in DMSO.

Preparation:

Allow the vial of BMS-582949 powder and a sealed bottle of anhydrous, high-purity DMSO

to equilibrate to room temperature before opening. This minimizes condensation and water

absorption.

Weighing:

Carefully weigh the desired amount of BMS-582949 powder in a sterile microcentrifuge

tube or vial.

Solvent Addition:

Calculate the required volume of DMSO to achieve your target concentration.

Add the calculated volume of fresh, anhydrous DMSO to the vial containing the BMS-
582949 powder.

Dissolution:
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Vortexing: Tightly cap the vial and vortex the solution vigorously for 2-5 minutes.

Visual Inspection: Check the solution for any undissolved particles by holding it up to a

light source.

Sonication (If Necessary): If particles are still visible, place the vial in a bath sonicator for

15-30 minutes. This uses ultrasonic waves to break up particulates and aid dissolution.

Gentle Warming (Optional): If sonication is not sufficient, you may warm the solution in a

water bath set to a temperature no higher than 37°C for 10-15 minutes. Caution: Avoid

excessive heat as it may degrade the compound.

Final Check and Storage:

Once the solution is clear and all particles are dissolved, it is ready for use or storage.

For storage, create single-use aliquots to avoid repeated freeze-thaw cycles and store

them at -80°C or -20°C as recommended.

Troubleshooting Guide
Use the following flowchart to troubleshoot issues with dissolving BMS-582949 in DMSO.
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Start: BMS-582949 powder
+ fresh anhydrous DMSO

Vortex vigorously
for 2-5 minutes

Is the solution clear?

Sonicate in a water bath
for 15-30 minutes

No

Solution is ready!
Aliquot and store at -80°C.

Yes

Is the solution clear?

Gently warm to 37°C
for 10-15 minutes

No

Yes

Is the solution clear?

Yes

Consult product datasheet
or contact technical support.

No

Click to download full resolution via product page

Troubleshooting workflow for dissolving BMS-582949 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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